Cas no 2228590-31-4 (2-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol)

2-2-(Dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol is a fluorinated thiazole derivative with potential applications in medicinal chemistry and agrochemical research. The compound features a difluoroethanol moiety attached to a dimethylamino-substituted thiazole ring, offering unique electronic and steric properties. Its structural characteristics, including the presence of fluorine atoms and a heterocyclic core, may enhance metabolic stability and bioavailability, making it a valuable intermediate for drug discovery. The dimethylamino group provides opportunities for further functionalization, while the thiazole scaffold contributes to its versatility in synthetic applications. This compound is of interest for researchers exploring novel bioactive molecules with tailored physicochemical properties.
2-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol structure
2228590-31-4 structure
Product Name:2-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol
CAS No:2228590-31-4
MF:C8H12F2N2OS
MW:222.255487442017
CID:6352373
PubChem ID:165659870
Update Time:2025-05-21

2-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol
    • EN300-1952685
    • 2-[2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl]-2,2-difluoroethan-1-ol
    • 2228590-31-4
    • Inchi: 1S/C8H12F2N2OS/c1-5-6(8(9,10)4-13)14-7(11-5)12(2)3/h13H,4H2,1-3H3
    • InChI Key: ZCPRCYVLDYFPFX-UHFFFAOYSA-N
    • SMILES: S1C(=NC(C)=C1C(CO)(F)F)N(C)C

Computed Properties

  • Exact Mass: 222.06384051g/mol
  • Monoisotopic Mass: 222.06384051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 64.6Ų

2-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol Pricemore >>

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Additional information on 2-2-(dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol

Compound CAS No 2228590-31-4: 2-(Dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol

The compound with CAS No 2228590-31-4, known as 2-(Dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol, is a unique organic molecule that has garnered attention in various fields of chemical research. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of a dimethylamino group and a difluoro substituent adds complexity to its structure, making it a subject of interest for both academic and industrial applications.

Recent studies have highlighted the potential of this compound in the development of bioactive molecules. Its thiazole ring is known to exhibit significant biological activity, particularly in anti-inflammatory and antioxidant assays. The dimethylamino group enhances the compound's ability to interact with biological systems, while the difluoro substituent contributes to its stability and solubility properties. These characteristics make it a promising candidate for drug discovery efforts targeting chronic inflammatory diseases and oxidative stress-related conditions.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The key intermediates include amines and fluorinated alcohols, which are combined under specific reaction conditions to form the final product. Researchers have optimized these conditions to achieve high yields and purity levels, ensuring the compound's suitability for advanced chemical studies.

The structural uniqueness of 2-(Dimethylamino)-4-methyl-1,3-thiazol-5-yl-2,2-difluoroethan-1-ol also makes it valuable in materials science applications. Its ability to form stable complexes with metal ions has been explored in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials hold potential in gas storage, catalysis, and sensing technologies.

Furthermore, computational chemistry studies have provided insights into the electronic properties of this compound. Density functional theory (DFT) calculations reveal that the molecule exhibits significant electron-withdrawing effects due to the fluorine atoms and electron-donating effects from the dimethylamino group. This balance of electronic interactions influences its reactivity in various chemical transformations.

In conclusion, CAS No 2228590-31-4 represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both fundamental research and industrial innovation. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry.

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